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Compound of Interest

Compound Name: 3,4-Dibromobutanoic acid

Cat. No.: B094272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4-Dibromobutanoic acid (CAS No. 16507-32-7) is a halogenated carboxylic acid of

significant interest in synthetic organic chemistry.[1] Its bifunctional nature, featuring a reactive

carboxylic acid group and two bromine substituents, establishes it as a versatile intermediate

for the synthesis of more complex molecules.[1] This technical guide provides an overview of

commercial suppliers for 3,4-Dibromobutanoic acid, its synthetic pathway, and its general

utility in research and development. It is important to note that 3,4-Dibromobutanoic acid is a

chemical intermediate for research use only and is not intended for diagnostic or therapeutic

applications.[1]

Commercial Suppliers
The following table summarizes publicly listed commercial suppliers of 3,4-Dibromobutanoic
acid. Quantitative data such as purity, available quantities, and pricing are typically available

upon request from the individual suppliers.
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Supplier Website CAS Number
Molecular
Formula

Notes

Benchchem
https://www.benc

hchem.com
16507-32-7 C₄H₆Br₂O₂

Catalog number

B094272. For

research use

only.[1]

BLD Pharm
https://www.bldp

harm.com
16507-32-7 C₄H₆Br₂O₂

Inquire for

details.

ChemNet
https://www.che

mnet.com
16507-32-7 C₄H₆Br₂O₂

Inquire for

details.[2]

ECHEMI
https://www.eche

mi.com
16507-32-7 C₄H₆Br₂O₂

Inquire for

details.[3]

Synthetic Pathway: Bromination of 3-Butenoic Acid
A primary synthetic route to 3,4-Dibromobutanoic acid is through the electrophilic addition of

bromine (Br₂) to the carbon-carbon double bond of 3-butenoic acid (also known as vinylacetic

acid).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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